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Compound of Interest

Compound Name: 3,4-Dimethoxytoluene

Cat. No.: B046254

This document provides a comprehensive technical overview of the safety, handling, and
properties of 3,4-Dimethoxytoluene, compiled from multiple safety data sheets and chemical
databases. It is intended to serve as a detailed resource for professionals in laboratory and
drug development settings.

Section 1: Chemical Product and Company
Identification

3,4-Dimethoxytoluene is an aromatic organic compound used primarily as a laboratory
chemical and an intermediate in the synthesis of pharmaceuticals and fine chemicals.[1][2][3] It
is also known by several synonyms, including 4-Methylveratrole and Homoveratrole.[1][4][5]
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Identifier

Value

Chemical Name

3,4-Dimethoxytoluene

IUPAC Name

1,2-dimethoxy-4-methylbenzene[4][5][6]

CAS Number

494-99-5[1][2](3][5][6][7](8]

Molecular Formula

CoH1202[3][4][5][6][71[9]

Molecular Weight 152.19 g/mol [2][3][4][5][9]
4-Methylveratrole, Homoveratrole, 1,2-
Synonyms Dimethoxy-4-methylbenzene, 4-

Methylveratrol[1][2][3][4]1[5]

Recommended Use

Laboratory chemicals[1]

Uses Advised Against

Food, drug, pesticide, or biocidal product use[1]

Section 2: Hazards Identification

The hazard classification of 3,4-Dimethoxytoluene presents some inconsistencies across

different suppliers and databases. According to one supplier's safety data sheet, the chemical
IS not considered hazardous under the 2012 OSHA Hazard Communication Standard (29 CFR
1910.1200), and no label elements are required.[1]

However, aggregated GHS data from the ECHA C&L Inventory, as reported by PubChem,

indicates that a notable portion of notifications do classify the substance with specific hazards.

[4] While 69% of reports indicate it does not meet GHS hazard criteria, approximately 30-31%

of notifications include the following classifications.[4]
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Percentage of

Hazard Class GHS Classification Hazard Statement o
Notifications

Skin ) ) H315: Causes skin

) o Skin Irritant 2[4] o 31%[4]
Corrosion/Irritation irritation[4]
Serious Eye ] H319: Causes serious

o Eye Irritant 2[4] o 31%[4]
Damage/Irritation eye irritation[4]
STOT - Single H335: May cause
STOT SE 3[4] _ o 30.2%[4]

Exposure respiratory irritation[4]

Given the conflicting data, it is prudent to handle the substance with care, assuming it may be
an irritant.

Hazard Communication Logic

The following diagram illustrates the logical flow from hazard classification to the
communication elements required on a safety label, based on the potential hazards identified.

Hazard Classification

H335: Respiratory Irritation

Label Elements

Precautionary Statements

>

l . - } Pictogram Signal Word P261: Avoid breathing dust/fume/gas...
H319: Eye lrritation (Exclamation Mark) @ P280: Wear protective gloves/eye protection...
H315: Skin Irritation

Click to download full resolution via product page

Caption: GHS Hazard Communication Flow for Potential Irritants.
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Section 3: Composition/Information on Ingredients

This product is a substance, not a mixture.

o Component: Benzene, 1,2-dimethoxy-4-methyl-[1]

e CAS Number: 494-99-5[1]

» Purity: Typically 297.5% or >99.0% (GC)[6]

Section 4: First-Aid Measures

In case of exposure, follow these first-aid measures. Get medical attention if symptoms persist.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1]

» Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing and shoes.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1]

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

First-Aid Response Workflow

This diagram outlines the decision-making process for providing first aid after an accidental
exposure.
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Exposure Event

Expos*re Route

Inhalation Skin Contact Eye Contact

Immediate Action

Move to Fresh Air Wash with Plenty of Water Rinse Eyes for 15 mins

Get Medical Attention
if Symptoms Persist

Click to download full resolution via product page
Caption: Workflow for First-Aid Response to Exposure.

Section 5: Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

+ Specific Hazards Arising from the Chemical: Vapors are heavier than air and may spread
along floors. Forms explosive mixtures with air on intense heating.[10] Keep product and
empty container away from heat and sources of ignition.

e Hazardous Combustion Products: Carbon oxides.[10]

* Protective Equipment for Firefighters: As in any fire, wear self-contained breathing apparatus
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.

Section 6: Accidental Release Measures
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e Personal Precautions: Use personal protective equipment as required. Ensure adequate
ventilation. Avoid contact with skin, eyes, or clothing.[1] Remove all sources of ignition.[1]

e Environmental Precautions: Should not be released into the environment. Do not empty into
drains.[1]

o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[1]
Avoid dust formation if in solid form.

Section 7: Handling and Storage

o Precautions for Safe Handling: Handle in accordance with good industrial hygiene and safety
practice.[1] Wear personal protective equipment.[1] Ensure adequate ventilation.[1] Avoid
contact with skin and eyes.[1] Keep away from open flames, hot surfaces, and sources of
ignition.[1]

o Conditions for Safe Storage: Keep containers tightly closed in a dry, cool, and well-ventilated
place.[1] Some suppliers recommend storage at temperatures below 15°C in a dark place.
Incompatible materials include strong oxidizing agents.[1]

Section 8: Exposure Controls/Personal Protection
o Exposure Limits: No occupational exposure limit values have been established.[10]

o Engineering Controls: Ensure adequate ventilation, especially in confined areas. Use of a
fume hood is recommended.

¢ Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[1] Gloves must be inspected prior to use.

o Respiratory Protection: Under normal use conditions, no protective equipment is needed.
[1] If irritation is experienced or exposure limits are exceeded, a particle filter or other
appropriate respirator should be used.
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Section 9: Physical and Chemical Properties

The compound's physical state can vary depending on the ambient temperature, as its melting
point is near room temperature.

Property Value
White or colorless to light yellow powder, lump,
Appearance o
or clear liquid[7]
Odor Mild aromatic[3]
Melting Point 22-24 °C (71.6-75.2 °F)[2][3][7][11]
- ) 219-220 °C (426-428 °F) at 760 mmHg[11] 133-
Boiling Point
135 °C (271-275 °F) at 50 mmHg[2][3][7]
Flash Point 85 °C (185 °F)[3][7][11]
Density 1.051 g/mL at 25 °C[2][7]
Vapor Pressure 0.171 mmHg at 25 °C[3][7]
Water Solubility Insoluble[7][11]
Refractive Index 1.526 - 1.530 at 20 °C[2][6][7]

Section 10: Stability and Reactivity

o Reactivity: No known hazardous reactions under normal conditions. Reactive hazard is none
known.[1]

o Chemical Stability: Stable under recommended storage conditions.[1]
» Possibility of Hazardous Reactions: Hazardous polymerization does not occur.[1]
» Conditions to Avoid: Heat, flames, and sparks.[1]

e Incompatible Materials: Strong oxidizing agents.[1]
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e Hazardous Decomposition Products: Carbon monoxide and carbon dioxide under
combustion.

Section 11: Toxicological Information

¢ General Information: The toxicological properties of 3,4-Dimethoxytoluene have not been
fully investigated.[1]

o Acute Toxicity: Not determined.
o Skin Corrosion/Irritation: May cause skin irritation based on some GHS classifications.[4]

o Serious Eye Damage/Irritation: May cause serious eye irritation based on some GHS
classifications.[4]

» Respiratory or Skin Sensitization: No information available.
o Germ Cell Mutagenicity: No information available.

¢ Carcinogenicity: No information available.

o Reproductive Toxicity: No information available.

o Specific Target Organ Toxicity (STOT): May cause respiratory irritation (single exposure)
based on some GHS classifications.[4] No information is available for repeated exposure.

Section 12: Ecological Information

« Ecotoxicity: Do not empty into drains or the environment.[1] Specific ecotoxicity data (e.g.,
LC50 for fish) is not available for this compound in the reviewed sources.

o Persistence and Degradability: No information available.[1]
e Bioaccumulative Potential: No information available.[1]

» Mobility in Soil: No information available.

Section 13: Disposal Considerations
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Waste must be disposed of in accordance with federal, state, and local environmental control
regulations. Leave chemicals in original containers and do not mix with other waste. Handle
uncleaned containers as you would the product itself.

Section 14: Transport Information

Based on available information, 3,4-Dimethoxytoluene is not typically regulated as a
dangerous good for transport.

e DOT (US): Not regulated.

e |ATA/IMDG: Not regulated.

Section 15: Regulatory Information
o EINECS: 207-796-0[3][4]

o TSCA: Listed.

« Canada Domestic Substances List (DSL): Listed.[11]

« Australian Inventory of Industrial Chemicals (AIIC): Listed.[4]

Section 16: Other Information

o Disclaimer: The information provided in this document is correct to the best of our
knowledge, information, and belief at the date of its publication. The information given is
designed only as a guidance for safe handling, use, processing, storage, transportation,
disposal, and release and is not to be considered a warranty or quality specification.

» Revision Date of Source Data: March 25, 2024[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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